Cas no 4371-90-8 (methaneseleninylmethane)

• Product Name: methaneseleninylmethane
• CAS No: 4371-90-8
• MF: C₂H₆OSe
• MW: 125.028439998627
• CID: 929156
• PubChem ID: 134574
• Update Time: 2025-10-19

methaneseleninylmethane Chemical and Physical Properties

Names and Identifiers

• Dimethyl selenoxide
• methylseleninylmethane
• (Methylseleninyl)methane
• methane, 1,1'-seleninylbis-
• Methane, seleninylbis-
• methaneseleninylmethane
• EN300-1699351
• Dimethylselenoxide
• 4371-90-8
• SCHEMBL160123
• AKOS006273158
• DTXSID70195917

• Inchi： 1S/C2H6OSe/c1-4(2)3/h1-2H3
• InChI Key： OOYOEHGKYKMRJI-UHFFFAOYSA-N
• SMILES： C[Se](=O)C

Computed Properties

• Exact Mass: 119.96438
• Monoisotopic Mass: 125.95839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organoselenium compounds Selenoxides

Additional information on methaneseleninylmethane

Comprehensive Analysis of Methaneseleninylmethane (CAS No. 4371-90-8): Properties, Applications, and Emerging Trends

Methaneseleninylmethane (CAS No. 4371-90-8), also known as dimethyl selenoxide, is an organoselenium compound with a growing presence in both industrial and research applications. This compound features a unique molecular structure where a selenium atom is bonded to two methyl groups and an oxygen atom, forming a seleninyl functional group. Its chemical formula, C₂H₆SeO, highlights its role as a versatile intermediate in organic synthesis and materials science. Recent interest in methaneseleninylmethane has surged due to its potential applications in antioxidant research, catalysis, and bioactive molecule design, aligning with the broader demand for selenium-containing compounds in health and technology sectors.

The compound's physicochemical properties make it a subject of fascination for chemists. With a molecular weight of 125.03 g/mol, methaneseleninylmethane typically appears as a white to pale-yellow crystalline solid. Its solubility in polar solvents like water and ethanol enhances its utility in liquid-phase reactions. Researchers have explored its redox behavior, noting its ability to participate in electron-transfer processes, a trait leveraged in green chemistry initiatives. As sustainability becomes a global priority, compounds like 4371-90-8 are scrutinized for their role in reducing hazardous waste generation—a topic frequently searched in AI-driven material discovery platforms.

In the context of user-searched trends, queries such as "selenium compounds in nutraceuticals" and "organoselenium catalysts" reflect public curiosity about methaneseleninylmethane's biological relevance. While not a direct dietary supplement, its structural analogs contribute to selenium metabolism studies—a hot topic given the mineral's link to immune function. Laboratories employ CAS No. 4371-90-8 to synthesize selenoprotein mimics, addressing frequent search terms like "selenium and oxidative stress." This positions the compound at the intersection of bioinorganic chemistry and preventive health research.

Industrial applications of methaneseleninylmethane extend to polymer modification and electronic materials. Its capacity to coordinate with metals answers search-engine queries about "selenium-based conductive polymers." Recent patents describe its use in creating chalcogenide glasses for infrared optics—an area gaining traction due to advancements in thermal imaging technology. The compound's ligand properties also make it valuable in coordination chemistry, particularly in designing catalysts for CO₂ conversion, a trending subject in climate change mitigation research.

From a safety and handling perspective, 4371-90-8 requires standard laboratory precautions, a point often clarified in "chemical handling FAQs" searches. Its stability under inert atmospheres and sensitivity to moisture are frequently documented in technical datasheets, which rank highly in SEO-optimized chemical databases. This underscores the importance of accurate, accessible information for researchers—a principle reflected in this analysis.

The future trajectory of methaneseleninylmethane research appears intertwined with nanotechnology and precision medicine. Emerging publications explore its derivatives as targeted drug delivery vehicles, responding to search trends like "selenium in nanocarriers." As AI-assisted molecular design accelerates, computational studies predict novel applications for CAS No. 4371-90-8 in energy storage systems—another high-traffic keyword cluster. This positions the compound as a multifaceted player in next-generation scientific innovation.